molecular formula C20H18Cl2N4O3 B2519282 N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide CAS No. 1396682-96-4

N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

Cat. No. B2519282
CAS RN: 1396682-96-4
M. Wt: 433.29
InChI Key: OUDQBFQOZGCKDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C20H18Cl2N4O3 and its molecular weight is 433.29. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is involved in the synthesis of various heterocyclic compounds with potential biological activities. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which have shown in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, underline the utility of similar compounds in medicinal chemistry research (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Anticancer Activities

Compounds derived from or structurally related to N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide have been investigated for their potential antimicrobial and anticancer activities. Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines showing significant anti-inflammatory and analgesic properties, alongside their roles as COX-1/COX-2 inhibitors, highlight the diverse therapeutic potentials of these compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, novel heterocyclic compounds derived from similar structures have been shown to inhibit lipase and α-glucosidase, suggesting potential applications in the treatment of metabolic diseases (Bekircan, Ülker, & Menteşe, 2015).

Drug Discovery and Development

In drug discovery and development, the synthesis of novel compounds with specific biological targets is crucial. For example, the design and synthesis of potent serotonin-3 (5-HT3) receptor antagonists from structurally related compounds illustrate the application of these chemical entities in developing new therapeutic agents for various conditions (Kuroita, Sakamori, & Kawakita, 1996).

Herbicidal Applications

The research extends beyond pharmaceuticals, with some compounds showing promising herbicidal activities. For example, studies on the herbicidal effects on peach seedling growth and weed control provide insights into the agricultural applications of these chemicals, demonstrating the broad scope of research involving such compounds (Arnold & Aldrich, 1980).

properties

IUPAC Name

N-(3,4-dichlorophenyl)-3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18Cl2N4O3/c1-28-17-5-3-2-4-12(17)8-18-24-19(29-25-18)13-10-26(11-13)20(27)23-14-6-7-15(21)16(22)9-14/h2-7,9,13H,8,10-11H2,1H3,(H,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUDQBFQOZGCKDB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1CC2=NOC(=N2)C3CN(C3)C(=O)NC4=CC(=C(C=C4)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18Cl2N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

433.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,4-dichlorophenyl)-3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.